N-(4-ethoxyphenyl)-2-quinolinamine

• IUPAC Name: N-(4-ethoxyphenyl)quinolin-2-amine
• InChI: InChI=1S/C17H16N2O/c1-2-20-15-10-8-14(9-11-15)18-17-12-7-13-5-3-4-6-16(13)19-17/h3-12H,2H2,1H3,(H,18,19)
• InChI Key: MCLJQWHYGDYUQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

N-(4-ethoxyphenyl)-2-quinolinamine, also known as EPN, is a chemical compound that has been widely studied for its potential applications in scientific research. EPN is a member of the quinoline family of compounds and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

N-(4-ethoxyphenyl)-2-quinolinamine has been studied for its potential applications in a variety of scientific research fields, including neurobiology, pharmacology, and toxicology. This compound has been shown to have a strong affinity for the nicotinic acetylcholine receptor, making it a useful tool for studying the role of this receptor in various physiological processes. This compound has also been used to investigate the effects of pesticides and other environmental toxins on the nervous system.

Mechanism of Action

N-(4-ethoxyphenyl)-2-quinolinamine acts as a competitive antagonist of the nicotinic acetylcholine receptor, blocking the binding of acetylcholine to the receptor and thus inhibiting its activity. This results in a decrease in the release of neurotransmitters such as dopamine and norepinephrine, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of acetylcholine release, decreased neurotransmitter release, and altered synaptic transmission. This compound has also been shown to have effects on ion channels, including the inhibition of voltage-gated calcium channels and the activation of potassium channels.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-2-quinolinamine in lab experiments is its high affinity for the nicotinic acetylcholine receptor, making it a useful tool for studying the role of this receptor in various physiological processes. However, this compound can be toxic at high concentrations, limiting its use in some experiments. Additionally, this compound has a short half-life in vivo, making it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-2-quinolinamine. One area of interest is the development of new compounds with similar properties to this compound but with improved pharmacological properties, such as longer half-life and lower toxicity. Another area of interest is the investigation of the effects of this compound on other ion channels and receptors, in order to better understand its mechanism of action. Finally, this compound could be used in combination with other compounds to investigate their synergistic effects on the nervous system.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-quinolinamine involves the reaction between 4-ethoxyaniline and 2-chloroquinoline in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound as the final product. The purity of this compound can be improved through recrystallization and further purification techniques.